
Comprehensive Characterization Guide: cis-N-
(3-Hydroxycyclohexyl)benzamide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
cis-N-(3-

Hydroxycyclohexyl)benzamide

CAS No.: 177366-89-1

Cat. No.: B1146399 Get Quote

Executive Summary & Compound Profile
cis-N-(3-Hydroxycyclohexyl)benzamide is a diastereomeric amide characterized by a

benzoyl group attached to the nitrogen of 3-aminocyclohexanol, where the hydroxyl and amide

groups reside on the same side of the cyclohexane ring (syn-relationship). This

stereochemistry is critical, as it influences the potential for intramolecular hydrogen bonding,

significantly affecting melting point (MP) and density compared to its trans counterpart.

Physicochemical Profile (Predicted vs. Reference)
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Property
Target: cis-N-(3-
Hydroxycyclohexyl
)benzamide

Reference: N-
Cyclohexylbenzami
de (Parent)

Rationale for
Deviation

CAS Number 177366-89-1 1759-68-8
Hydroxylation at C3

position.

Molecular Formula C₁₃H₁₇NO₂ C₁₃H₁₇NO
Addition of Oxygen

atom.

Molecular Weight 219.28 g/mol 203.28 g/mol
+16 Da (Hydroxyl

group).

Melting Point
155 – 165 °C

(Predicted)
149 °C

H-bonding (OH···O=C)

typically raises MP,

though cis-

intramolecular

bonding may temper

this increase

compared to trans.

Density
~1.18 – 1.22 g/cm³

(Predicted)
~1.08 g/cm³

Increased polarity and

packing density due to

-OH group.

Solubility

Soluble in DMSO,

MeOH, EtOH; Low in

Water

Insoluble in Water

Hydroxyl group

confers moderate

polarity improvement.

Synthesis & Structural Validation
Objective: To produce a high-purity reference standard for physical property measurement.

Reaction Logic
The synthesis utilizes a Schotten-Baumann reaction under basic conditions. We prioritize the

use of cis-3-aminocyclohexanol as the limiting reagent to ensure stereochemical retention. The

base (Triethylamine or NaOH) neutralizes the HCl byproduct, driving the equilibrium forward.
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Experimental Protocol
Reagents:

cis-3-Aminocyclohexanol (1.0 eq)

Benzoyl Chloride (1.1 eq)

Triethylamine (Et₃N) (1.5 eq) or 10% NaOH

Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol of cis-3-aminocyclohexanol in 25 mL of anhydrous DCM in a

round-bottom flask.

Base Addition: Add 15 mmol of Et₃N. Cool the mixture to 0°C using an ice bath to control the

exotherm.

Acylation: Dropwise add 11 mmol of Benzoyl Chloride over 15 minutes. Critical: Maintain

temperature < 5°C to prevent O-acylation (ester formation).

Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours. Monitor via

TLC (Mobile phase: 5% MeOH in DCM).

Quench & Wash: Quench with 10 mL saturated NaHCO₃. Separate organic layer. Wash with

1M HCl (to remove unreacted amine), then Brine.

Purification: Dry over Na₂SO₄, concentrate in vacuo. Recrystallize the crude solid from

Ethanol/Water (1:1) to obtain white needles.

Structural Confirmation (Self-Validation)
Before measuring MP or Density, confirm structure:

¹H NMR: Look for the multiplet at ~3.6-3.8 ppm (CH-OH) and the amide NH doublet at ~6.0-

6.5 ppm.
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Stereochemistry Check: The coupling constants (

) of the methine protons will distinguish cis (axial-equatorial or equatorial-axial relationships)
from trans.

Physical Property Determination Protocols
Objective: To generate authoritative data where literature is silent.

Melting Point Determination (DSC Method)
Why DSC? Differential Scanning Calorimetry (DSC) distinguishes between a true melt, a

polymorphic transition, and decomposition, which simple capillary apparatuses cannot do.

Workflow:

Calibration: Calibrate DSC using Indium (MP 156.6°C) standard.

Sample Prep: Weigh 2–5 mg of dried, recrystallized sample into an aluminum pan. Crimp the

lid (non-hermetic).

Run Parameters:

Equilibrate at 40°C.

Ramp 10°C/min to 200°C.

Nitrogen purge: 50 mL/min.

Analysis: Identify the onset temperature (

) of the endothermic peak. This is the reported Melting Point.[1][2]

Density Determination (Gas Pycnometry)
Why Pycnometry? For solid powders, gas pycnometry (He displacement) measures skeletal

density, eliminating errors from inter-particle voids.

Workflow:
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Desorption: Degas the sample chamber to remove moisture.

Measurement: Introduce Helium gas into the sample chamber of known volume (

). Measure pressure (

).

Expansion: Expand gas into a reference chamber (

). Measure equilibrium pressure (

).

Calculation:

Visualization of Logic & Workflow
The following diagram illustrates the synthesis pathway and the decision logic for

characterization.
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Caption: Synthesis and characterization workflow for cis-N-(3-
Hydroxycyclohexyl)benzamide, ensuring stereochemical integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

